1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)ethanone

• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 1-[2-[1-[2-(3,5-dimethylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C23H27N3O2/c1-16-13-17(2)15-19(14-16)28-12-11-26-21-8-5-4-7-20(21)24-23(26)22-9-6-10-25(22)18(3)27/h4-5,7-8,13-15,22H,6,9-12H2,1-3H3
• InChI Key: UIVLXBZFBFQIKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCN2C3=CC=CC=C3N=C2C4CCCN4C(=O)C)C

Description

1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)ethanone is a complex organic compound that features a benzimidazole core linked to a pyrrolidine ring and a dimethylphenoxyethyl group

Preparation Methods

The synthesis of 1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)ethanone typically involves multiple steps:

Formation of the benzimidazole core: This can be achieved by condensing o-phenylenediamine with a suitable carboxylic acid derivative under acidic conditions.

Attachment of the pyrrolidine ring: The benzimidazole intermediate is then reacted with a pyrrolidine derivative, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC).

Introduction of the dimethylphenoxyethyl group: This step involves the reaction of the intermediate with 3,5-dimethylphenol in the presence of a base like potassium carbonate, followed by alkylation with an appropriate ethylating agent.

Industrial production methods would likely involve optimization of these steps to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)ethanone can undergo various chemical reactions:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert ketone groups to alcohols.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens in the presence of a catalyst.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Medicinal Chemistry: The compound’s structure suggests it could be a candidate for drug development, particularly as an antimicrobial or anticancer agent.

Biological Studies: It may be used to study the interactions of benzimidazole derivatives with biological targets, such as enzymes or receptors.

Industrial Applications: The compound could be used as an intermediate in the synthesis of more complex molecules or as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)ethanone would depend on its specific biological target. Generally, benzimidazole derivatives can interact with proteins by binding to active sites or allosteric sites, thereby modulating the protein’s activity. The dimethylphenoxyethyl group may enhance the compound’s binding affinity or selectivity for certain targets.

Comparison with Similar Compounds

Similar compounds to 1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)ethanone include:

1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-1-yl)methanone: This compound differs by having a methanone group instead of an ethanone group.

1-(2-{1-[2-(3,5-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}piperidin-1-yl)ethanone: This compound features a piperidine ring instead of a pyrrolidine ring.

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct biological activities or chemical reactivity compared to its analogs.